2-Amino-5-chloro-3-nitrobenzotrifluoride
Overview
Description
2-Amino-5-chloro-3-nitrobenzotrifluoride, also known as 2-chloro-4-nitro-6-(trifluoromethyl)aniline, is a chemical compound with the molecular weight of 240.57 . It is typically stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The molecular structure of 2-Amino-5-chloro-3-nitrobenzotrifluoride is represented by the InChI code: 1S/C7H4ClF3N2O2/c8-5-2-3(13(14)15)1-4(6(5)12)7(9,10)11/h1-2H,12H2 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-Amino-5-chloro-3-nitrobenzotrifluoride has a molecular weight of 240.57 . It is typically stored at room temperature, in a dark place, under an inert atmosphere .Scientific Research Applications
Intermediate in Chemical Synthesis
This compound can be used as an intermediate in the synthesis of other complex molecules. For example, it has been used in the synthesis of 2-amino-5-chloro 3-(trifluoromethyl)benzenethiol .
Development of Fluorinated Organic Chemicals
The trifluoromethyl group in this compound makes it an important subgroup of fluorinated compounds. Fluorinated organic chemicals have found numerous applications in the agrochemical, pharmaceutical, and functional materials fields .
Synthesis of Trifluoromethylpyridines
Trifluoromethylpyridines (TFMP) and its derivatives have applications in the agrochemical and pharmaceutical industries. This compound could potentially be used in the synthesis of TFMP derivatives .
Agrochemical Applications
TFMP derivatives, which this compound could potentially be used to synthesize, have been used in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Development of Monoazo Dyes
This compound could potentially be used in the synthesis of monoazo dyes, as suggested by the use of a similar compound, 4-Nitro-2-(trifluoromethyl)aniline, in the synthesis of these dyes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-2-nitro-6-(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3N2O2/c8-3-1-4(7(9,10)11)6(12)5(2-3)13(14)15/h1-2H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOMIWUJTMQGXJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)N)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30372202 | |
Record name | 2-Amino-5-chloro-3-nitrobenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-chloro-3-nitrobenzotrifluoride | |
CAS RN |
62924-50-9 | |
Record name | 2-Amino-5-chloro-3-nitrobenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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